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Compound of Interest

Compound Name: 4-Dodecylaniline

Cat. No.: B094358

An In-depth Technical Guide to the Health and Safety of 4-Dodecylaniline

Authored by a Senior Application Scientist

This guide provides comprehensive health and safety information for 4-dodecylaniline (CAS
No. 104-42-7), tailored for researchers, scientists, and drug development professionals. The
information herein is synthesized from established safety data sheets and chemical databases
to ensure technical accuracy and promote a culture of safety in the laboratory. The focus is not
merely on procedural steps but on the underlying principles of hazard mitigation and risk
management.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in safe handling. 4-
Dodecylaniline is an aromatic amine with a long alkyl chain, which dictates its physical
behavior and certain aspects of its reactivity and biological interactions.

Table 1: Chemical Identification and Core Properties
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Identifier Value Source(s)

IUPAC Name 4-dodecylaniline [1]

CAS Number 104-42-7 [L12][31[41[5]16]

EC Number 203-201-3 [11[2][5]

Molecular Formula CisHsz1N [1][6]

Molecular Weight 261.45 g/mol [1][5][6]

Appearance White to light yellow crystalline 2]
solid/powder

Melting Point 35-39 °C [21[41[5]

Boiling Point 220-221 °C at 15 mmHg [4][5]
Insoluble in water; soluble in

Solubility ethanol, ether, and chlorinated [7]

solvents.

| Flash Point | 150 °C (302 °F) - closed cup [[4][5] |

This compound is primarily used as a chemical intermediate in the synthesis of surfactants,

corrosion inhibitors, and advanced materials like liquid crystals.[7][8] Its application in research

includes the solubilization of single-walled carbon nanotubes.[6][8]

Hazard Identification and GHS Classification

4-Dodecylaniline is classified as hazardous under the Globally Harmonized System (GHS).

The primary hazards are acute oral toxicity and severe aquatic toxicity.[1][3] It is critical to

understand these classifications as they dictate the necessary precautionary measures.

Table 2: GHS Hazard Classification
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
. GHSO07
Acute Toxicity, H302: Harmful . _
Category 4 . (Exclamation Warning
Oral if swallowed
Mark)
Hazardous to the
Aquatic H400: Very toxic GHSO09 )
) Category 1 o ) Warning
Environment, to aquatic life (Environment)

Acute

| Hazardous to the Aquatic Environment, Chronic | Category 1 | H410: Very toxic to aquatic life
with long lasting effects | GHS09 (Environment) | Warning |

Sources:[1][2][4][5][9]

The GHS classification underscores two primary risk areas: direct human health effects via
ingestion and significant environmental damage if released into waterways. The environmental
hazard is particularly pronounced, indicating that even small quantities can be detrimental to
aguatic ecosystems.[2][3]

Toxicological Profile: Knowns and Unknowns

A responsible scientist acknowledges the limits of available data. While the acute oral toxicity of
4-dodecylaniline is established, its broader toxicological profile has not been fully
investigated.[3] This lack of comprehensive data necessitates a conservative approach to
handling, assuming the potential for uncharacterized hazards.

o Acute Effects: The primary known acute effect is harm if swallowed (Acute Toxicity Category
4).[1][4] Symptoms may include gastrointestinal inflammation, weakness, and diarrhea.[10]

o Dermal and Inhalation Toxicity: Data on acute dermal and inhalation toxicity is limited.
However, as a general precaution for aniline compounds, skin contact and dust inhalation
should be minimized.[2][3]
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o Chronic Effects: There is no available data to indicate whether 4-dodecylaniline is a
carcinogen, mutagen, or reproductive toxin.[3] The absence of evidence is not evidence of
absence; therefore, chronic exposure should be avoided.

o Occupational Exposure Limits (OELS): No specific Occupational Exposure Limits (OELS),
such as an 8-hour Time-Weighted Average (TWA) or Short-Term Exposure Limit (STEL),
have been established by major regulatory bodies like OSHA for this compound.[2][3] This
reinforces the need to apply the "As Low As Reasonably Practicable” (ALARP) principle for
exposure control.

Exposure Controls and Personal Protection

Given the known hazards and data gaps, a multi-layered approach to exposure control is
essential. The "Hierarchy of Controls" is the fundamental model for this, prioritizing systemic
changes over reliance on individual behavior.
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Hierarchy of Controls for 4-Dodecylaniline

Elimination

(Most Effective)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, glovebox, local exhaust ventilation)

Administrative Controls
(SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls model, prioritizing the most effective safety measures.

Experimental Protocol: Personal Protective Equipment
(PPE) Selection

This protocol outlines the minimum PPE requirements. A site-specific risk assessment may
mandate additional measures.

* Eye and Face Protection:
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o Wear chemical safety goggles or glasses with side-shields conforming to OSHA 29 CFR
1910.133 or European Standard EN166.[2][3]

o Causality: This is to prevent eye contact with dust or splashes, as aniline derivatives can
be irritating or damaging to the eyes.[10]

e Skin Protection:

o Wear a standard laboratory coat. For tasks with a higher risk of spillage, a chemically
resistant apron or suit is recommended.[2]

o Handle with chemically resistant gloves (e.g., nitrile) that have been inspected for integrity
before use.[2][4]

o Causality: Gloves prevent dermal absorption, a potential route of exposure. Proper glove
removal technique (without touching the outer surface) is critical to avoid contaminating
the skin.[11]

» Respiratory Protection:

o For handling small quantities in a well-ventilated area, respiratory protection may not be
required.

o Where dust may be generated or ventilation is inadequate, use a NIOSH-approved N95
dust mask or an equivalent particle respirator (e.g., EU EN 143 P1).[2][4][5]

o For higher-risk activities, such as cleaning up large spills, a more protective respirator
(e.g., ABEK-P2 cartridge) or a supplied-air respirator may be necessary.[2][11]

o Causality: This prevents the inhalation of airborne particles, addressing the primary risk
associated with handling solid chemicals.

Safe Handling and Storage

Proactive measures during handling and storage are paramount to preventing incidents.

e Handling:
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[e]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation risk.[2][12]

[e]

Avoid the formation of dust and aerosols during weighing and transfer.[2][12]

(¢]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][3] Wash hands
thoroughly after handling.[2]

o

Take measures to prevent the buildup of electrostatic charge.[11]

o Storage:
o Store in a cool, dry, and well-ventilated place.[2][7]
o Keep the container tightly closed to prevent contamination and moisture absorption.[2][12]
o Store away from incompatible materials, particularly strong oxidizing agents.[3]

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an exposure or spill. All laboratory
personnel should be familiar with these procedures and the location of safety equipment.

First Aid Measures
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Exposure Route

First Aid Protocol

Source(s)

Ingestion

If swallowed, rinse mouth with
water. Never give anything by
mouth to an unconscious
person. Call a physician or
poison control center

immediately.

[2](3][13]

Inhalation

Move the person to fresh air. If
breathing is difficult or has
stopped, provide artificial
respiration. Seek immediate

medical attention.

[21(14]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected skin area with
soap and plenty of water for at
least 15 minutes. If irritation

persists, consult a physician.

[2]1(3][14]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

medical attention.

[2](3][13]

Accidental Release Measures

The following workflow provides a systematic approach to managing a spill of 4-

dodecylaniline.
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/Workﬂow for 4-Dodecylaniline Spill Response\

1. Assess Risk
(Evacuate area if necessary,
ensure ventilation)

2. Don Appropriate PPE
(Gloves, goggles, respirator as needed)

3. Contain Spill
(Prevent spreading and entry into drains)

4. Clean Up
(Sweep up solid material carefully,
avoid creating dust)

5. Dispose of Waste
(Place in a sealed, labeled container)

6. Decontaminate Area
(Wipe spill area and tools)

Click to download full resolution via product page

Caption: A step-by-step workflow for responding to an accidental release.

Ecological Hazards and Disposal

© 2025 BenchChem. All rights reserved.
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The GHS classification of "Very toxic to aquatic life with long lasting effects" (H400/H410)
cannot be overstated.[2][9][15] This substance poses a significant threat to aquatic
ecosystems.

o Environmental Precautions: Prevent the product from entering drains, sewers, or waterways
under any circumstances.[2][3][12] All spills must be contained and collected.

e Disposal:

o Waste material must be treated as hazardous waste.

o Dispose of surplus and non-recyclable material through a licensed disposal company.[2]
One method involves dissolving the material in a combustible solvent and burning it in a
chemical incinerator equipped with an afterburner and scrubber.[2]

o All disposal practices must be in accordance with federal, state, and local environmental
regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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